Cas no 938459-10-0 (1-Isopropyl-5-methyl-1H-1,2,4-triazol-3-amine)

• Product name: 1-Isopropyl-5-methyl-1H-1,2,4-triazol-3-amine
• CAS No: 938459-10-0
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• MDL: MFCD09055360
• CID: 1087051
• PubChem ID: 329775688

1-Isopropyl-5-methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-5-methyl-1H-1,2,4-triazol-3-amine
• 5-methyl-1-propan-2-yl-1,2,4-triazol-3-amine
• 1-isopropyl-5-methyl-1H-1,2,4-triazol-3-amine(SALTDATA: FREE)
• 938459-10-0
• AKOS006280785
• FT-0741098
• 5-Methyl-1-(propan-2-yl)-1H-1,2,4-triazol-3-amine
• 1-Isopropyl-5-methyl-1H-1,2,4-triazol-3-amine, AldrichCPR
• MFCD09055360
• DTXSID90650917
• BS-38703
• SCHEMBL12341466
• AT12441
• 1-ISOPROPYL-5-METHYL-1,2,4-TRIAZOL-3-AMINE
• DA-18641

• MDL： MFCD09055360
• Inchi： InChI=1S/C6H12N4/c1-4(2)10-5(3)8-6(7)9-10/h4H,1-3H3,(H2,7,9)
• InChI Key： UVRLGILFHWSWKE-UHFFFAOYSA-N
• SMILES： CC(C)N1C(=NC(=N)N1)C

Computed Properties

• Exact Mass: 140.10600
• Monoisotopic Mass: 140.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 302.1°C at 760 mmHg
• Flash Point: 136.5°C
• Refractive Index: 1.595
• PSA: 56.73000
• LogP: 1.33080

1-Isopropyl-5-methyl-1H-1,2,4-triazol-3-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

1-Isopropyl-5-methyl-1H-1,2,4-triazol-3-amine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-Isopropyl-5-methyl-1H-1,2,4-triazol-3-amine

Comprehensive Overview of 1-Isopropyl-5-methyl-1H-1,2,4-triazol-3-amine (CAS No. 938459-10-0)

1-Isopropyl-5-methyl-1H-1,2,4-triazol-3-amine, with the CAS number 938459-10-0, is a specialized organic compound belonging to the 1,2,4-triazole family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its derivatives for their bioactive potential, making it a subject of interest in modern synthetic chemistry.

The molecular structure of 1-Isopropyl-5-methyl-1H-1,2,4-triazol-3-amine features a triazole ring substituted with an isopropyl group and a methyl group, which contributes to its stability and reactivity. This configuration allows the compound to participate in various chemical reactions, making it a versatile intermediate in organic synthesis. Its CAS registry number 938459-10-0 ensures precise identification in chemical databases, facilitating research and regulatory compliance.

In the pharmaceutical sector, 1,2,4-triazole derivatives like 1-Isopropyl-5-methyl-1H-1,2,4-triazol-3-amine are being studied for their potential as kinase inhibitors or antimicrobial agents. The compound's ability to interact with biological targets has sparked interest in drug discovery, particularly in addressing antibiotic resistance—a pressing global health concern. Its structural motifs align with current trends in fragment-based drug design, a hot topic in medicinal chemistry.

From an agrochemical perspective, this compound's derivatives may offer solutions for sustainable crop protection. With the growing demand for eco-friendly pesticides, researchers are investigating its potential as a precursor for novel formulations. The isopropyl and methyl substituents could enhance the bioavailability of agrochemicals, a key factor in modern precision agriculture practices.

The synthesis of 1-Isopropyl-5-methyl-1H-1,2,4-triazol-3-amine typically involves cyclization reactions of appropriate hydrazine derivatives, a process optimized for yield and purity. Advanced techniques like microwave-assisted synthesis and flow chemistry are being explored to improve efficiency, reflecting the industry's shift toward green chemistry principles. These methods align with the broader scientific community's focus on sustainable chemical production.

Analytical characterization of this compound employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring accurate quality control. The availability of high-purity 1-Isopropyl-5-methyl-1H-1,2,4-triazol-3-amine (CAS 938459-10-0) is critical for research reproducibility, a topic emphasized in recent open science initiatives. Proper storage conditions—typically cool and dry environments—preserve its stability for long-term use.

In material science, the 1,2,4-triazole core of this compound has shown promise in the development of coordination polymers and metal-organic frameworks (MOFs). These applications tie into the booming interest in advanced materials for energy storage and catalysis. The compound's nitrogen-rich structure makes it a potential ligand for transition metals, a property leveraged in designing heterogeneous catalysts.

Regulatory aspects of 1-Isopropyl-5-methyl-1H-1,2,4-triazol-3-amine production and handling follow standard chemical safety protocols. While not classified as hazardous under current guidelines, proper laboratory safety measures are essential when working with this compound. This aligns with the increasing emphasis on occupational health in chemical industries worldwide.

The commercial availability of CAS 938459-10-0 through specialty chemical suppliers has facilitated its adoption in various research programs. Pricing and scalability remain topics of discussion in chemical procurement circles, especially for small-scale researchers. Some suppliers offer custom synthesis services for derivatives, catering to the growing demand for tailor-made compounds in drug discovery pipelines.

Future research directions for 1-Isopropyl-5-methyl-1H-1,2,4-triazol-3-amine may explore its structure-activity relationships in greater depth, particularly through computational chemistry approaches. The integration of machine learning in molecular design could accelerate the discovery of new applications for this versatile scaffold. As the scientific community continues to address global challenges in health and sustainability, compounds like this will likely play increasingly important roles in innovative solutions.